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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-iodopyridine

Cat. No.: B1432261 Get Quote

An Application and Protocol Guide for the Synthesis of Agrochemicals Using 2-Chloro-4-
fluoro-5-iodopyridine

Abstract
This document provides a detailed technical guide for researchers, chemists, and professionals

in the agrochemical industry on the strategic application of 2-Chloro-4-fluoro-5-iodopyridine
(CAS No: 884494-49-9). We explore the unique chemical reactivity conferred by its tri-

halogenated structure and its role as a versatile intermediate in the synthesis of novel

fungicides, herbicides, and pesticides. This guide elucidates the causality behind synthetic

strategies, provides validated experimental protocols for key transformations, and presents

data in a clear, accessible format to facilitate the development of next-generation crop

protection agents.

Introduction: The Strategic Value of Polysubstituted
Pyridines in Agrochemicals
The pyridine ring is a foundational scaffold in modern agrochemicals, present in numerous

commercial insecticides, fungicides, and herbicides.[1][2] Its presence can significantly

influence the biological activity, metabolic stability, and transport properties of a molecule.

Among the vast library of pyridine-based intermediates, polyhalogenated pyridines are

particularly valuable due to the distinct reactivity of each carbon-halogen bond, which allows for

selective and sequential functionalization.[3]
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2-Chloro-4-fluoro-5-iodopyridine is a premier example of such a highly functionalized

building block.[4] Its utility stems from the differential reactivity of its three halogen substituents,

providing a hierarchical platform for complex molecular construction. This strategic

arrangement enables chemists to introduce diverse functionalities with high regioselectivity, a

critical requirement in the rational design of potent and environmentally sound agrochemicals.

[4][5]

Physicochemical Properties
A clear understanding of the substrate's properties is fundamental to its effective use in

synthesis.

Property Value Reference

CAS Number 884494-49-9 [5][6][7]

Molecular Formula C₅H₂ClFIN [5][7]

Molecular Weight 257.43 g/mol [5][7]

Appearance
Typically a solid at room

temperature
[5]

Boiling Point 242.2°C at 760 mmHg [5]

Synonyms
2-chloro-5-fluoro-4-

iodopyridine
[7]

The Principle of Orthogonal Reactivity
The synthetic power of 2-Chloro-4-fluoro-5-iodopyridine lies in the orthogonal reactivity of its

halogen atoms. This allows for a step-wise, controlled synthesis where different parts of the

molecule can be built out from the pyridine core without interfering with other reactive sites.

Position 5 (Iodine): The carbon-iodine bond is the most labile. It is the primary site for

palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira

couplings.[4] This enables the facile introduction of aryl, heteroaryl, or alkyl groups, forming

key C-C bonds in the target agrochemical.
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Position 2 (Chlorine): The carbon-chlorine bond is susceptible to nucleophilic aromatic

substitution (SₙAr). This allows for the introduction of oxygen, nitrogen, or sulfur-based

nucleophiles, often a crucial step in building the final bioactive molecule.

Position 4 (Fluorine): The carbon-fluorine bond is the most stable. The fluorine atom itself is

a critical substituent. Its high electronegativity can alter the pKa of the pyridine ring, influence

binding affinity to target enzymes, and block metabolic oxidation, thereby enhancing the

bioavailability and efficacy of the final product.[4][8]

The following diagram illustrates this hierarchy of reactivity, which is central to the synthetic

strategy.

2-Chloro-4-fluoro-5-iodopyridine Scaffold

Synthetic Transformations
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(SNAr)
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Metabolic Stability & 
Electronic Modulation

C4-F Bond
(Least Reactive / Bioactivity Enhancer)

Click to download full resolution via product page

Caption: Reactivity hierarchy of 2-Chloro-4-fluoro-5-iodopyridine.

Application in the Synthesis of Agrochemical
Scaffolds
This intermediate is a key starting material for creating novel pesticides and herbicides.[4][9] Its

structure allows for the assembly of complex molecules that often feature a substituted pyridine

core linked to another aromatic or heterocyclic system. Such structures are common in modern

fungicides that inhibit vital fungal enzymes, like sterol 14α-demethylase (CYP51), or in

herbicides that target plant-specific biological pathways.[10]
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General Synthetic Workflow: Sequential Cross-Coupling
and Substitution
A common and highly effective strategy involves a two-step sequence: first, a cross-coupling

reaction at the C5-iodine position, followed by a nucleophilic substitution at the C2-chlorine

position. This approach allows for the convergent synthesis of a large library of analogues for

structure-activity relationship (SAR) studies.

The logical flow of this synthetic approach is outlined below.

Start:
2-Chloro-4-fluoro-5-iodopyridine

Step 1: Pd-Catalyzed Cross-Coupling
Reagent: R¹-B(OH)₂

Intermediate:
2-Chloro-4-fluoro-5-(R¹)-pyridine

Step 2: Nucleophilic Substitution (SNAr)
Reagent: H-Nu-R²

Final Product:
2-(R²-Nu)-4-fluoro-5-(R¹)-pyridine

(Agrochemical Candidate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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